4-(1-Methyl-1h-benzimidazol-2-yl)piperidinium chloride

• IUPAC Name: 1-methyl-2-piperidin-1-ium-4-ylbenzimidazole;chloride
• InChI: InChI=1S/C13H17N3.ClH/c1-16-12-5-3-2-4-11(12)15-13(16)10-6-8-14-9-7-10;/h2-5,10,14H,6-9H2,1H3;1H
• InChI Key: CSHIUFMYCQPATQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CC[NH2+]CC3.[Cl-]
• Molecular Formula: C13H18ClN3
• Molecular Weight: 251.75 g/mol

Description

4-(1-Methyl-1h-benzimidazol-2-yl)piperidinium chloride is a useful research compound. Its molecular formula is C13H18ClN3 and its molecular weight is 251.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above piperidine (50.0 mg, 0.160 mmol) was dissolved in DCM (5 mL) and ethyl acetate (5 mL) and cooled to 0° C. Hydrogen chloride gas was bubbled through the solution for 30 seconds, which was stirred for 30 minutes before warming to ambient temperature. The reaction mixture was concentrated to dryness to afford 4-(1-methyl-1H-benzimidazol-2-yl)piperidinium chloride.